1-(Benzyloxy)-3-(isopropylamino)propan-2-OL hydrochloride

• IUPAC Name: 1-phenylmethoxy-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• InChI: InChI=1S/C13H21NO2.ClH/c1-11(2)14-8-13(15)10-16-9-12-6-4-3-5-7-12;/h3-7,11,13-15H,8-10H2,1-2H3;1H
• InChI Key: UWJOACJFMGVNNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(COCC1=CC=CC=C1)O.Cl
• Molecular Formula: C13H22ClNO2
• Molecular Weight: 259.77 g/mol
• CAS RN: 56135-64-9

Description

1-(Benzyloxy)-3-(isopropylamino)propan-2-OL hydrochloride is a chemical compound with the linear formula C12H20ClNO. It has a molecular weight of 229.752. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula, C12H20ClNO. Unfortunately, the specific details about its molecular structure are not available in the current resources.

Scientific Research Applications

Mechanism of β-O-4 Bond Cleavage in Lignin Model Compounds

The study by T. Yokoyama (2015) discusses the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds. The research highlights the significance of the presence of the γ-hydroxymethyl group and confirms the existence of a hydride transfer mechanism in the acidolysis of these compounds. This paper provides insight into the chemical behavior of lignin model compounds, which could be relevant to understanding the chemistry of similar structures including 1-(Benzyloxy)-3-(isopropylamino)propan-2-OL hydrochloride.

Dioxin Mechanism and Its Classification as a Human Carcinogen

K. Steenland et al. (2004) reviewed developments since the 1997 classification of dioxin as a human carcinogen by the International Agency for Research on Cancer (IARC). The paper, titled "Dioxin Revisited: Developments Since the 1997 IARC Classification of Dioxin as a Human Carcinogen", discusses new epidemiologic and mechanistic evidence, supporting the classification of dioxin and providing insights into the biochemical mechanisms of carcinogens which could be useful when studying similar compounds.

Review of 1,2-Oxazines, 1,2-Benzoxazines, and Related Compounds

M. Sainsbury (1991) discusses 1,2-oxazines, 1,2-benzoxazines, and related compounds in the literature. The review provides an extensive look at the synthesis, uses as chiral synthons, and the general reactions of these compounds. It can offer a comparative understanding of the chemical behaviors of structurally related compounds like this compound. The details are available in the paper titled "1,2-Oxazines, 1,2-benzoxazines and related compounds".

Facile Synthesis and Antioxidant Evaluation of 4-Arylmethylideneisoxazol-5(4H)-ones

Rima Laroum et al. (2019) present a paper on the synthesis of isoxazolone derivatives, noting their significant biological and medicinal properties. The study titled "Facile Synthesis and Antioxidant Evaluation of 4-Arylmethylideneisoxazol-5(4H)-ones" provides insights into the synthesis and biological relevance of isoxazolone derivatives, which can be relevant for understanding the chemical and biological nature of similar compounds including this compound.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. For safety and hazard information, please refer to its Material Safety Data Sheet (MSDS) or consult a professional chemist.